molecular formula C₂₁H₂₇NO₉S₂ B1152660 Zofenoprilat Acyl-β-D-glucuronide

Zofenoprilat Acyl-β-D-glucuronide

Cat. No.: B1152660
M. Wt: 501.27
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Zofenoprilat Acyl-β-D-glucuronide is a phase II metabolite of zofenoprilat, the active form of the angiotensin-converting enzyme (ACE) inhibitor zofenopril. Glucuronidation, mediated by UDP-glucuronosyltransferases (UGTs), enhances the water solubility of zofenoprilat for renal excretion.

Properties

Molecular Formula

C₂₁H₂₇NO₉S₂

Molecular Weight

501.27

Origin of Product

United States

Comparison with Similar Compounds

Key Research Findings

  • CYP2C8 Inhibition: Clopidogrel and gemfibrozil acyl-β-D-glucuronides are strong time-dependent CYP2C8 inhibitors, with inactivation efficacy varying by enzyme source (e.g., human liver microsomes vs. recombinant systems) . Zofenoprilat’s glucuronide may share this trait, but direct evidence is lacking.
  • Analytical Utility : Bezafibrate and perindoprilat glucuronides are prioritized for QC and reference standards due to stringent regulatory requirements .
  • Structural Sensitivity: Minor structural differences (e.g., acetyl vs. phosphinic groups) drastically alter UGT affinity and metabolic stability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.